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Compound of Interest

Compound Name: Yangonin-d3

Cat. No.: B15615682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the specifications found on

a Certificate of Analysis (CoA) for Yangonin-d3. It is designed to assist researchers, scientists,

and drug development professionals in understanding and utilizing this stable isotope-labeled

compound for analytical and research purposes. This document outlines the key quality

attributes of Yangonin-d3, details the experimental protocols used for their determination, and

illustrates the primary signaling pathways associated with its unlabeled analogue, Yangonin.

Physicochemical and Analytical Specifications
The quality and identity of Yangonin-d3 are confirmed through a series of physicochemical and

analytical tests. The results are summarized in a Certificate of Analysis, with typical

specifications presented below.

Table 1: General Physicochemical Properties of
Yangonin-d3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15615682?utm_src=pdf-interest
https://www.benchchem.com/product/b15615682?utm_src=pdf-body
https://www.benchchem.com/product/b15615682?utm_src=pdf-body
https://www.benchchem.com/product/b15615682?utm_src=pdf-body
https://www.benchchem.com/product/b15615682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Appearance Yellow to dark yellow solid

Molecular Formula C₁₆H₁₅D₃O₄

Molecular Weight 277.33 g/mol

Melting Point 154 - 157°C

Solubility Chloroform (slightly), Methanol (slightly, heated)

Storage Store at -20°C for long-term stability.

Table 2: Analytical Specifications for Yangonin-d3
Analytical Test Method Specification

Identification ¹H-NMR
Consistent with the structure of

Yangonin-d3

Mass Spectrometry
Consistent with the molecular

weight of Yangonin-d3

Purity
Thin Layer Chromatography

(TLC)
≥ 98%

High-Performance Liquid

Chromatography (HPLC)
≥ 99%

Isotopic Enrichment Mass Spectrometry ≥ 98 atom % D

Elemental Analysis Combustion Analysis
Carbon: ~68.61%, Hydrogen

(including Deuterium): ~6.55%

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of Yangonin-d3's quality. The

following sections describe the typical experimental protocols for the key analytical techniques

cited in the Certificate of Analysis.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the chemical purity of Yangonin-d3 by separating it from any

non-deuterated Yangonin and other impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A typical starting

point is a 60:40 (v/v) mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 360 nm, which is near the λmax of Yangonin.

Injection Volume: 10 µL.

Sample Preparation: A stock solution of Yangonin-d3 is prepared in methanol or acetonitrile

at a concentration of approximately 1 mg/mL. This is then diluted to a working concentration

of about 50 µg/mL with the mobile phase.

Data Analysis: The purity is calculated by dividing the peak area of Yangonin-d3 by the total

area of all observed peaks and expressing the result as a percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR spectroscopy is employed to confirm the chemical structure of Yangonin-d3 and to

verify the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Sample Preparation: Approximately 5-10 mg of Yangonin-d3 is dissolved in 0.5-0.7 mL of

the deuterated solvent.
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Data Acquisition: A standard ¹H-NMR spectrum is acquired. The absence or significant

reduction of the signal corresponding to the protons that have been replaced by deuterium

confirms the isotopic labeling.

Data Analysis: The chemical shifts, coupling constants, and integration of the remaining

proton signals are compared to the known spectrum of unlabeled Yangonin to confirm the

structural integrity.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Mass spectrometry is a critical tool for confirming the molecular weight of Yangonin-d3 and

determining its isotopic enrichment.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation: The sample is prepared as for HPLC analysis and introduced into the

mass spectrometer via direct infusion or through an LC system.

Data Acquisition: The mass spectrum is acquired in full scan mode in the positive ion mode.

Data Analysis:

Identity Confirmation: The presence of the [M+H]⁺ ion corresponding to the calculated

molecular weight of Yangonin-d3 confirms its identity.

Isotopic Enrichment: The relative intensities of the mass isotopologues (M, M+1, M+2,

etc.) are measured. The isotopic enrichment is calculated by comparing the observed

isotopic distribution to the theoretical distribution for a given level of deuterium

incorporation, correcting for the natural abundance of other isotopes (e.g., ¹³C).

Signaling Pathways and Experimental Workflows
Yangonin, the non-deuterated analogue of Yangonin-d3, is known to interact with several

biological targets. Understanding these pathways is crucial for researchers utilizing Yangonin-
d3 in biological studies.
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Cannabinoid Receptor 1 (CB1) Signaling Pathway
Yangonin has been identified as a ligand for the CB1 receptor, a key component of the

endocannabinoid system. The binding of Yangonin to the CB1 receptor can initiate a cascade

of intracellular events.
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Caption: Yangonin binding to the CB1 receptor leads to the inhibition of adenylyl cyclase.

Monoamine Oxidase B (MAO-B) Inhibition
Yangonin is also a known inhibitor of MAO-B, an enzyme responsible for the degradation of

neurotransmitters like dopamine.
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Caption: Yangonin inhibits MAO-B, preventing the breakdown of dopamine.
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Experimental Workflow for Isotopic Enrichment Analysis
The determination of isotopic purity is a critical step in the quality control of Yangonin-d3. The

general workflow for this analysis is outlined below.
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Caption: Workflow for determining the isotopic enrichment of Yangonin-d3.
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To cite this document: BenchChem. [Yangonin-d3: A Technical Guide to Certificate of
Analysis Specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615682#yangonin-d3-certificate-of-analysis-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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